Cas no 2173413-24-4 (ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate)

• Product Name: ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate
• CAS No: 2173413-24-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5271793
• Update Time: 2026-03-09

ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 3-methoxy-2-methyl-, ethyl ester
• ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate

• Inchi： 1S/C8H15NO3/c1-4-12-7(10)8(11-3)5-9-6(8)2/h6,9H,4-5H2,1-3H3
• InChI Key： NSBWUFKFDRSOHZ-UHFFFAOYSA-N
• SMILES： N1CC(OC)(C(OCC)=O)C1C

Additional information on ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate

Introduction to Ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate (CAS No. 2173413-24-4)

Ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate, with the CAS number 2173413-24-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The azetidine core structure, combined with the ester functional group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate consists of a six-membered heterocyclic ring containing nitrogen, which is a key feature for its biological activity. The presence of both methoxy and methyl substituents on the ring enhances its reactivity and functionality, making it a valuable building block in medicinal chemistry. This compound has been studied for its potential role in the synthesis of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in the development of new drugs based on azetidine derivatives due to their favorable pharmacokinetic properties. The ester group in ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate allows for further chemical modifications, enabling the creation of more complex and diverse molecules. These modifications can be tailored to improve solubility, bioavailability, and target specificity, which are crucial factors in drug design.

One of the most promising applications of this compound is in the field of oncology. Researchers have identified that azetidine derivatives can inhibit certain enzymes involved in cancer cell proliferation. Specifically, studies have shown that compounds with a similar structure to ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate can disrupt microtubule formation, leading to apoptosis in tumor cells. This mechanism of action makes it a potential candidate for developing new anticancer therapies.

Additionally, ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate has been explored for its antimicrobial properties. Preliminary research indicates that this compound can exhibit activity against various bacterial strains, including those resistant to conventional antibiotics. The unique structural features of the azetidine ring contribute to its ability to interfere with bacterial cell wall synthesis and function. This finding is particularly significant in the context of rising antibiotic resistance rates worldwide.

The synthesis of ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production and further application in pharmaceutical research.

In conclusion, ethyl 3-methoxy-2-methyl-azetidine-3-carboxylate (CAS No. 2173413-24-4) is a compound with significant potential in drug development. Its unique structural features and biological activity make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in oncology and antimicrobial treatments. As our understanding of its properties grows, so does its importance in the pharmaceutical industry.